Cas no 3032-92-6 (4-Ethynylbenzonitrile)
4-Ethynylbenzonitrile structure
Product Name:4-Ethynylbenzonitrile
CAS No:3032-92-6
MF:C9H5N
MW:127.142701864243
MDL:MFCD04974058
CID:294501
PubChem ID:4547245
Update Time:2025-04-19
4-Ethynylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethynylbenzonitrile
- 4-ETHYNYLBENZONITRILE 97
- Benzonitrile,4-ethynyl-
- (4-cyanophenyl)ethyne
- 4-(1-ethynyl)benzonitrile
- 4-cyanophenylacetylene
- 4-ethynylbenzenecarbonitrile
- 4-Ethynyl-benzonitrile
- Benzonitrile,4-ethynyl
- p-cyanophenylacetylene
- 1-Cyano-4-ethynylbenzene
- CS-W007419
- MFCD04974058
- DTXSID20404122
- SCHEMBL853731
- AC-18651
- 4-cyano phenylacetylene
- 4-ETHYNYLBENZONITRILE 97
- 4-Ethynylbenzonitrile, 97%
- AKOS015836148
- SY021679
- BCP18853
- 4-Ethynyl-Bezonitrile
- GS-4324
- doi:10.14272/LAGNMUUUMQJXBF-UHFFFAOYSA-N.1
- 3032-92-6
- J-017912
- Benzonitrile, 4-ethynyl-
- A820324
- LAGNMUUUMQJXBF-UHFFFAOYSA-N
- Z1069202674
- 4-ETHYNYLBENZONITRILE97
- EN300-110379
- AM20060603
- FT-0659453
- DB-011339
-
- MDL： MFCD04974058
- Inchi： 1S/C9H5N/c1-2-8-3-5-9(7-10)6-4-8/h1,3-6H
- InChI Key： LAGNMUUUMQJXBF-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(C#C)=CC=1
Computed Properties
- Exact Mass: 127.04200
- Monoisotopic Mass: 127.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 156-160 °C (lit.)
- Boiling Point: 230.2±23.0 ºC (760 Torr),
- Flash Point: 92.9±15.1 ºC,
- Refractive Index: 1.566
- Solubility: Very slightly soluble (0.67 g/l) (25 º C),
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 23.79000
- LogP: 1.53958
- Solubility: Not determined
4-Ethynylbenzonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
4-Ethynylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Ethynylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157134-10g |
4-Ethynylbenzonitrile |
3032-92-6 | 95+% | 10g |
$145 | 2021-06-17 | |
| Chemenu | CM157134-25g |
4-Ethynylbenzonitrile |
3032-92-6 | 95+% | 25g |
$299 | 2021-06-17 | |
| Chemenu | CM157134-100g |
4-Ethynylbenzonitrile |
3032-92-6 | 95+% | 100g |
$795 | 2021-06-17 | |
| Alichem | A019064822-25g |
4-Ethynylbenzonitrile |
3032-92-6 | 98% | 25g |
$304.32 | 2023-09-02 | |
| Fluorochem | 046026-1g |
4-Cyanophenylacetylene |
3032-92-6 | 98% | 1g |
￡47.00 | 2022-02-28 | |
| Fluorochem | 046026-5g |
4-Cyanophenylacetylene |
3032-92-6 | 98% | 5g |
￡140.00 | 2022-02-28 | |
| Fluorochem | 046026-10g |
4-Cyanophenylacetylene |
3032-92-6 | 98% | 10g |
￡217.00 | 2022-02-28 | |
| Ambeed | A202349-250mg |
4-Ethynylbenzonitrile |
3032-92-6 | 98% | 250mg |
$5.0 | 2024-04-20 | |
| Ambeed | A202349-1g |
4-Ethynylbenzonitrile |
3032-92-6 | 98% | 1g |
$6.0 | 2024-04-20 | |
| Ambeed | A202349-5g |
4-Ethynylbenzonitrile |
3032-92-6 | 98% | 5g |
$23.0 | 2024-04-20 |
4-Ethynylbenzonitrile Related Literature
-
Chao-Wan Chang,Chi-Rung Lee,Gene-Hsiang Lee,Kuang-Lieh Lu RSC Adv. 2022 12 24830
-
Archana V. Raveendran,Chinna Ayya Swamy P. New J. Chem. 2022 46 20299
-
Mariia Hruzd,Nicolas le Poul,Marie Cordier,Samia Kahlal,Jean-Yves Saillard,Sylvain Achelle,Sébastien Gauthier,Fran?oise Robin-le Guen Dalton Trans. 2022 51 5546
-
Urage Zahra,Aamer Saeed,Tanzeela Abdul Fattah,Ulrich Fl?rke,Mauricio F. Erben RSC Adv. 2022 12 12710
-
5. A chiral, heterometallic metal-organic framework derived from a tris(chelate) coordination complexDrew L. Murphy,Mitchell R. Malachowski,Charles F. Campana,Seth M. Cohen Chem. Commun. 2005 5506
3032-92-6 (4-Ethynylbenzonitrile) Related Products
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